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An In-depth Technical Guide to (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and reactivity of (3-Ethoxy-3-oxopropyl)triphenylphosphonium
bromide. The information is intended for researchers, scientists, and professionals in the field
of drug development and organic synthesis.

Chemical Identity and Physical Properties

(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide, also known as a Wittig reagent, is
a solid organic compound.[1][2][3][4] It is commonly used in organic synthesis to convert
aldehydes and ketones into alkenes.

Table 1: Physical and Chemical Properties
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Property Value References
CAS Number 42843-94-7 [1][5][6]
Molecular Formula C23H24BroOzP [21[6]1[7]
Molecular Weight 443.31 g/mol [2][6]
Appearance Solid, Yellow [1112113114]
Melting Point 145 °C (decomposes) [11[31[4]
Purity >97% [1][2][6]

Storage Temperature

2-8°C, under inert atmosphere

[1]3]

1S/C23H2402P.BrH/c1-2-25-
23(24)18-19-26(20-12-6-3-7-
13-20,21-14-8-4-9-15-21)22-

InChl [1][2][3]
16-10-5-11-17-22;/h3-
17H,2,18-
19H2,1H3;1H/q+1;/p-1
ANKBQEBRESYXDT-

InChIKey [11[2][3]
UHFFFAOYSA-M
O=C(OCC)CC--INVALID-LINK-

SMILES ' [6]

(C2=CC=CC=C2)C3=CC=CC=
C3.[Br]

Topological Polar Surface Area

26.3 A2

[2](6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of (3-Ethoxy-3-

oxopropyl)triphenylphosphonium bromide.

Table 2: Spectroscopic Data
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Technique Data Reference

3 =7.79 (s, 1H), 7.44 (s, 1H),
6.85 (quint., J = 2.0 Hz, 1H),
1H NMR (300 MHz, CDCls) 472 (s, 2H), 145-1.37 (m [8]

2H), 1.24-1.15 (m, 2H)

0 =136.9, 135.9, 131.6, 130.2,
13C NMR (75 MHz, CDCls) 129.6, 128.6, 127.8, 112.6, [8]
62.2,4.2,1.1

V = 3315, 3320, 3040, 2974,

2920, 1765, 1551, 1486, 1471,
Infrared (KBr) 1449, 1423, 1409, 1378, 1225, [8]

1134, 1049, 986, 891, 678

cm~?

m/z (%): 228 (7), 199 (37), 197
(56), 195 (32), 193 (100), 188

Mass Spectrometry (EI) [8]
(11), 186 (17), 177 (10), 175

(30), 162 (37)

Experimental Protocols
General Synthesis of Phosphonium Salts

The synthesis of (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide can be achieved
through the reaction of triphenylphosphine with an appropriate alkyl halide, in this case, ethyl 3-
bromopropanoate.

General Procedure:

 All reactions should be conducted in flame-dried glassware under an inert atmosphere (e.g.,
Argon).

e Solvents such as THF or Etz0 are purified by distillation over appropriate drying agents.

» Triphenylphosphine is dissolved in a suitable solvent.
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» Ethyl 3-bromopropanoate is added to the solution.

e The reaction mixture is typically stirred at room temperature or heated to reflux to facilitate
the reaction.

e The resulting phosphonium salt often precipitates from the solution and can be collected by
filtration.

e The crude product is then washed with a non-polar solvent to remove any unreacted starting
materials and dried under vacuum.

A rapid synthesis method for a similar compound, (3-bromopropyl)triphenylphosphonium
bromide, has been reported using microwave irradiation, which may be applicable for the
synthesis of the title compound.[9]

Wittig Reaction Protocol

(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is primarily used in the Wittig
reaction to synthesize a,-unsaturated esters.

General Procedure:

e The phosphonium salt is suspended in a dry, aprotic solvent (e.g., THF, Et2O) under an inert
atmosphere.

e Astrong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide) is added to
deprotonate the phosphonium salt and form the corresponding ylide.[8]

e The reaction mixture is typically stirred at a low temperature (e.g., -78 °C to 0 °C) during the
ylide formation.

e The aldehyde or ketone is then added to the ylide solution, and the reaction is allowed to
warm to room temperature.

e The reaction is quenched with a saturated aqueous solution of ammonium chloride.

e The product is extracted with an organic solvent, and the combined organic layers are
washed, dried, and concentrated.
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e The crude product is purified by flash chromatography.

Reactivity and Applications

The primary application of (3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is in the
Wittig reaction, a powerful method for the formation of carbon-carbon double bonds. The
resulting a,B-unsaturated ester products are valuable intermediates in the synthesis of a wide
range of more complex molecules, including natural products and pharmaceuticals.

The following diagram illustrates the general workflow for the synthesis and application of (3-
Ethoxy-3-oxopropyl)triphenylphosphonium bromide in a Wittig reaction.

Synthesis of Phosphonium Salt

Solvent (e.g., THF)

Wittig Reaction
Aldehyde or Ketone
eeeeee

Phosphonium Yiide

Triphenylphosphine oxide

Click to download full resolution via product page

Caption: General workflow for the synthesis and application of the phosphonium salt.

Safety Information

(3-Ethoxy-3-oxopropyl)triphenylphosphonium bromide is a chemical that requires careful
handling.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][4]
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e Precautionary Statements: P261 (Avoid breathing dust/fumes/gas/mist/vapors/spray), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[1][4]

» Signal Word: Warning.[1]
e Pictogram: GHSO07 (Exclamation mark).[1]

It is essential to consult the Safety Data Sheet (SDS) for this compound before use and to
handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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